Cas no 28455-64-3 (Benzoicacid, 3-ethyl-2-iodo-, anhydride with 3-ethyl-2-iodobenzoic acid)

• Product Name: Benzoicacid, 3-ethyl-2-iodo-, anhydride with 3-ethyl-2-iodobenzoic acid
• CAS No: 28455-64-3
• MF: C₁₈H₁₆I₂O₃
• MW: 534.126790046692
• CID: 289918
• PubChem ID: 299280
• Update Time: 2025-04-19

Benzoicacid, 3-ethyl-2-iodo-, anhydride with 3-ethyl-2-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 3-ethyl-2-iodo-, anhydride with 3-ethyl-2-iodobenzoic acid
• (3-ethyl-2-iodobenzoyl) 3-ethyl-2-iodobenzoate
• 28455-64-3
• NSC171751
• NSC-171751
• DTXSID40305829

• Inchi： 1S/C18H16I2O3/c1-3-11-7-5-9-13(15(11)19)17(21)23-18(22)14-10-6-8-12(4-2)16(14)20/h5-10H,3-4H2,1-2H3
• InChI Key： DZCDHJACKSTALK-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC(C2=CC=CC(=C2I)CC)=O)=CC=CC=1CC

Computed Properties

• Exact Mass: 533.91798
• Monoisotopic Mass: 533.91889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37